Cas no 67145-02-2 (Thymidine, 5,6-dihydro-5-hydroxy-, (S)-)

• Product Name: Thymidine, 5,6-dihydro-5-hydroxy-, (S)-
• CAS No: 67145-02-2
• MF: C₁₀H₁₆N₂O₆
• MW: 260.243843078613
• CID: 395263
• PubChem ID: 71374908
• Update Time: 2025-04-19

Thymidine, 5,6-dihydro-5-hydroxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• Thymidine, 5,6-dihydro-5-hydroxy-, (S)-
• 5-hydroxy-1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,3-diazinane-2,4-dione
• 67145-02-2
• 1-(2-Deoxy-alpha-D-erythro-pentofuranosyl)-5-hydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione
• DTXSID80797668

• Inchi： 1S/C10H16N2O6/c1-10(17)4-12(9(16)11-8(10)15)7-2-5(14)6(3-13)18-7/h5-7,13-14,17H,2-4H2,1H3,(H,11,15,16)/t5-,6+,7-,10?/m0/s1
• InChI Key： MRODUHNLAXSPFV-BARHVTBZSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1N1C(NC(C(C)(C1)O)=O)=O)O

Computed Properties

• Exact Mass: 260.10088
• Monoisotopic Mass: 260.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides